2-(cyclopropylmethoxy)acetamide
Overview
Description
2-(Cyclopropylmethoxy)acetamide (2-CMA) is an organic compound that is used in a variety of scientific research applications. It is a cyclic amide derivative of cyclopropylmethanol, which has a wide range of applications in organic synthesis. 2-CMA is a versatile compound that can be used as a starting material in the synthesis of a variety of organic compounds. It can also be used in the synthesis of a range of pharmaceuticals and other compounds.
Scientific Research Applications
2-(cyclopropylmethoxy)acetamide has a wide range of applications in scientific research. It has been used in the synthesis of a variety of organic compounds, including pharmaceuticals, pesticides, and other compounds. It has also been used in the synthesis of a range of polymers, including polystyrene, polypropylene, and polyethylene. Additionally, 2-(cyclopropylmethoxy)acetamide has been used in the synthesis of a range of amino acids, peptides, and other compounds.
Mechanism of Action
2-(cyclopropylmethoxy)acetamide is a versatile compound that can be used in a variety of scientific research applications. It is an organic compound that is composed of two carbon atoms, one oxygen atom, and one nitrogen atom. The two carbon atoms are linked together by a double bond, while the oxygen and nitrogen atoms are linked by a single bond. The double bond between the two carbon atoms is the key to the versatility of 2-(cyclopropylmethoxy)acetamide, as it allows for the formation of a variety of organic compounds.
Biochemical and Physiological Effects
2-(cyclopropylmethoxy)acetamide has a wide range of biochemical and physiological effects. It has been found to have a range of effects on the nervous system, including an increase in the release of neurotransmitters and a decrease in the activity of certain enzymes. Additionally, 2-(cyclopropylmethoxy)acetamide has been found to have a range of effects on the cardiovascular system, including an increase in the heart rate and a decrease in the blood pressure. Furthermore, 2-(cyclopropylmethoxy)acetamide has been found to have a range of effects on the immune system, including an increase in the activity of certain cytokines and a decrease in the activity of certain enzymes.
Advantages and Limitations for Lab Experiments
2-(cyclopropylmethoxy)acetamide has a number of advantages and limitations for lab experiments. One of the main advantages of 2-(cyclopropylmethoxy)acetamide is that it is relatively easy to synthesize, making it an ideal starting material for a range of scientific research applications. Additionally, 2-(cyclopropylmethoxy)acetamide is a versatile compound, as it can be used in the synthesis of a variety of organic compounds. However, one of the main limitations of 2-(cyclopropylmethoxy)acetamide is that it is toxic, making it unsuitable for use in certain experiments.
Future Directions
The potential future directions for 2-(cyclopropylmethoxy)acetamide research include the development of new synthetic methods for the synthesis of 2-(cyclopropylmethoxy)acetamide, the development of new applications for 2-(cyclopropylmethoxy)acetamide, and the development of new methods for the study of the biochemical and physiological effects of 2-(cyclopropylmethoxy)acetamide. Additionally, further research into the toxicology of 2-(cyclopropylmethoxy)acetamide is needed, as well as research into the potential therapeutic uses of 2-(cyclopropylmethoxy)acetamide. Finally, further research into the synthesis of other cyclic amides, such as 3-CMA, 5-CMA, and 6-CMA, is needed.
Synthesis Methods
2-(cyclopropylmethoxy)acetamide can be synthesized through a variety of methods, including the Vilsmeier–Haack reaction, the Stetter reaction, and the Wittig reaction. The Vilsmeier–Haack reaction involves the reaction of an aldehyde or ketone with phosphorous oxychloride, followed by the addition of an amine. The Stetter reaction involves the reaction of an aldehyde or ketone with a phosphonium salt, followed by the addition of an amine. The Wittig reaction involves the reaction of an aldehyde or ketone with a phosphonium salt, followed by the addition of a Wittig reagent.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 2-(cyclopropylmethoxy)acetamide can be achieved through a multi-step process involving the reaction of several starting materials.", "Starting Materials": [ "Cyclopropylmethanol", "Acetic anhydride", "Ammonia", "Sodium hydroxide", "Chloroacetyl chloride" ], "Reaction": [ "Step 1: Cyclopropylmethanol is reacted with acetic anhydride in the presence of a catalyst such as sulfuric acid to form cyclopropylmethyl acetate.", "Step 2: The cyclopropylmethyl acetate is then hydrolyzed using sodium hydroxide to form cyclopropylmethanol and acetic acid.", "Step 3: Chloroacetyl chloride is reacted with cyclopropylmethanol in the presence of a base such as triethylamine to form 2-(cyclopropylmethoxy)acetyl chloride.", "Step 4: The 2-(cyclopropylmethoxy)acetyl chloride is then reacted with ammonia in the presence of a base such as sodium hydroxide to form 2-(cyclopropylmethoxy)acetamide." ] } | |
CAS RN |
1250579-45-3 |
Product Name |
2-(cyclopropylmethoxy)acetamide |
Molecular Formula |
C6H11NO2 |
Molecular Weight |
129.2 |
Purity |
95 |
Origin of Product |
United States |
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